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In the field of paleomagnetism, the fidelity of the geomagnetic field record is critically
dependent on the magnetic minerals present in rocks. Among the most important recorders are
titanomagnetite and hematite. This guide provides an objective comparison of their
performance as paleomagnetic recorders, supported by experimental data, to aid researchers
in interpreting paleomagnetic data.

Fundamental Properties and Geological Occurrence

Titanomagnetite and hematite differ significantly in their formation, chemical composition, and
crystal structure, which in turn dictates their magnetic properties and suitability as
paleomagnetic recorders.

Titanomagnetite (Fes-xTixOa) is a solid solution series between magnetite (Fes04) and
ulvospinel (Fe=TiOa4).[1] It is the dominant magnetic mineral in most igneous rocks, such as
basalts and andesites, crystallizing from magma.[1][2] The titanium content (x) in
titanomagnetite is a crucial factor influencing its magnetic properties and is dependent on the
temperature and oxygen fugacity during crystallization.[3] Homogeneous titanomagnetite
grains are often found in rapidly cooled volcanic rocks.[1] However, during slow cooling, a
process known as deuteric oxidation can occur, leading to the exsolution of ilmenite lamellae
within the titanomagnetite host.[1]

Hematite (0-Fe20s) is a canted antiferromagnetic mineral that is widespread in oxidized
sediments, earning it the name "red beds".[2][4] It can form as a primary mineral during high-
temperature oxidation in certain igneous rocks, but it is more commonly a secondary mineral
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resulting from the low-temperature oxidation of other iron-bearing minerals like magnetite or
titanomagnetite.[2][4] This alteration process can occur during diagenesis, weathering, or
hydrothermal events.[1][2] The transformation of titanomagnetite to titanomaghemite (a
metastable intermediate) and subsequently to hematite is a common alteration pathway,
particularly in submarine basalts.[4][5]

Comparison of Magnetic Properties

The utility of a mineral as a paleomagnetic recorder is determined by its ability to acquire and
retain a stable remanent magnetization over geological timescales. The following table
summarizes the key magnetic properties of titanomagnetite and hematite.
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Magnetic Property

Titanomagnetite

Hematite

Significance in
Paleomagnetism

Saturation

Magnetization (Ms)

High (decreases with

increasing Ti content)

[4]

Low (~0.4 Amz/kg)[6]

High Ms can lead to
strong Natural
Remanent
Magnetization (NRM),
but also makes it
susceptible to induced

magnetization.[6][7]

Coercivity (Hc)

Generally low, but
increases with
oxidation and

exsolution.[4]

Very high, especially
in fine-grained
(pigmentary) form
(200-500 mT).[8]
Coarse-grained
hematite has lower
coercivity (2-10 mT).

[8]

High coercivity
indicates high
resistance to
demagnetization by
alternating fields (AF),
suggesting a stable

magnetic record.

Curie Temperature
(Te)

580°C for pure
magnetite, decreases
with increasing Ti

content.[4]

~675°C[6]

The temperature at
which a mineral loses
its ferromagnetic
properties. A high Tc
implies high thermal
stability of the

remanence.

Unblocking

Temperatures

Varies with Ti content

and oxidation state.

Can be as low as 150-

350°C for Ti-rich

titanomagnetite.

High, typically close to
its Curie temperature
of ~675°C.[9]

The temperature
range over which the
remanent
magnetization is lost
during thermal
demagnetization. High
unblocking
temperatures indicate
a thermally stable

remanence.
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Koenigsberger Ratio

Q)

Often > 1, indicating
remanent
magnetization
) Generally > 1.[8]
dominates over
induced

magnetization.[8]

Ahigh Q ratio is
desirable for
paleomagnetic studies
as it signifies that the
measured
magnetization is

primarily the ancient

remanence.

The peak alternating
field required to
remove half of the
NRM intensity. A

Increases with

Median Destructive oxidation and the Generally high due to

Field (MDF) formation of high coercivity. higher MDF indicates
titanohematite.[10] greater stability
against AF
demagnetization.

Paleomagnetic Recording Fidelity

Titanomagnetite: As a primary mineral in igneous rocks, titanomagnetite can acquire a
thermoremanent magnetization (TRM) as the rock cools below its Curie temperature, providing
a faithful record of the Earth's magnetic field at that time. The stability of this record, however,
is highly dependent on the grain size and composition of the titanomagnetite.[1] Fine, single-
domain (SD) or pseudo-single-domain (PSD) grains are ideal recorders.[1][11]

A significant challenge with titanomagnetite is its susceptibility to low-temperature oxidation,
which transforms it into titanomaghemite.[1][5] This process can occur over geological time and
can lead to the acquisition of a chemical remanent magnetization (CRM) that may overprint or
replace the primary TRM.[10] Therefore, rocks containing titanomaghemite are often
considered unreliable for paleomagnetic studies.[1]

Hematite: Hematite is known for its exceptional magnetic stability, primarily due to its very high
coercivity and high unblocking temperatures.[6][9] This makes it an excellent recorder of
ancient magnetic fields, capable of preserving a remanence for billions of years.[12]
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The main complexity with hematite lies in its origin. Because it often forms as a secondary
mineral, the magnetization it carries (a CRM) may date from a later geological event rather than
the age of the rock formation itself.[12] Distinguishing between primary and secondary hematite
is a critical step in interpreting paleomagnetic data from red beds. However, when the timing of
hematite formation can be constrained, it provides invaluable information about the
geomagnetic field during that period.[12]

Experimental Protocols

A combination of demagnetization techniques and rock magnetic experiments are employed to
characterize the magnetic carriers and assess the stability of the remanent magnetization.

Thermal Demagnetization

This method involves progressively heating a sample to successively higher temperatures and
measuring the remaining remanent magnetization after cooling in a zero-field environment.

Methodology:
o Measure the Natural Remanent Magnetization (NRM) of the sample at room temperature.

» Heat the sample to a specific temperature (e.g., 100°C) and hold it for a set time to ensure
thermal equilibrium.

o Cool the sample to room temperature in a magnetically shielded space.
e Measure the remaining remanent magnetization.

» Repeat steps 2-4 at increasing temperature intervals until the magnetization is completely
removed.

e The results are typically plotted on a vector endpoint diagram (Zijderveld plot) to isolate
different magnetization components based on their unblocking temperatures.

Alternating Field (AF) Demagnetization

This technique uses an alternating magnetic field to randomize the magnetic moments of
grains with coercivities lower than the peak applied field.
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Methodology:

Measure the NRM of the sample.

Place the sample in a demagnetizer and apply a peak alternating field (e.g., 5 mT) while
tumbling the sample along three axes to ensure uniform field exposure.

Slowly ramp down the alternating field to zero.
Measure the remaining remanent magnetization.

Repeat steps 2-4 with progressively higher peak AF fields until the magnetization is
removed.

Data is analyzed using Zijderveld plots to separate components based on their coercivity
spectra.

Rock Magnetic Measurements

These experiments help to identify the magnetic mineralogy, grain size, and domain state.

Hysteresis Loops: Measure the response of a sample's magnetization to a cyclically applied
magnetic field. This provides information on saturation magnetization (Ms), saturation
remanence (Mrs), and coercivity (Hc).[8]

Isothermal Remanent Magnetization (IRM) Acquisition: Measures the remanence acquired
by a sample after being exposed to progressively stronger magnetic fields at a constant
temperature. This helps to characterize the coercivity distribution of the magnetic minerals.[7]
Hematite requires much stronger fields to reach saturation compared to magnetite or
titanomagnetite.[7][13]

First-Order Reversal Curve (FORC) Diagrams: Provide a detailed characterization of the
coercivity and interaction field distributions within a sample, which can help to distinguish
between different magnetic mineral populations.[13]

Visualizations
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Caption: Typical experimental workflow in a paleomagnetic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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